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An In-depth Technical Guide on the Solubility of Diisopropyl(bromomethyl)boronate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisopropyl(bromomethyl)boronate is a versatile organoboron compound with significant

applications in organic synthesis, medicinal chemistry, and materials science.[1] Its utility as a

synthetic intermediate for creating complex molecules, including pharmaceuticals and

agrochemicals, makes understanding its physical properties crucial for process optimization,

formulation, and scale-up.[1][2] This technical guide addresses the solubility of

diisopropyl(bromomethyl)boronate in organic solvents. While specific quantitative solubility

data is not widely available in peer-reviewed literature, this document provides a

comprehensive overview of the general solubility characteristics of related boronic esters, a

detailed experimental protocol for determining its solubility, and a summary of its key

physicochemical properties.

Introduction
Diisopropyl(bromomethyl)boronate (CAS RN: 137297-49-5) is a key reagent used in the

formation of carbon-boron bonds, which are fundamental for building complex molecular

architectures.[1] It serves as a valuable building block for the synthesis of various boronic acid

derivatives, which have potential applications as therapeutic agents, such as inhibitors of
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penicillin-binding proteins.[2] The efficiency of reactions involving this reagent, as well as its

purification and formulation, are directly influenced by its solubility in various organic media.

This guide serves two primary purposes: first, to consolidate the known physicochemical

properties of diisopropyl(bromomethyl)boronate, and second, to provide researchers with a

robust experimental methodology to determine its solubility in solvents relevant to their work.

Physicochemical Properties
A summary of the key physical and chemical properties of

diisopropyl(bromomethyl)boronate is presented in Table 1. This data is essential for its safe

handling, storage, and application in experimental setups.

Table 1: Physicochemical Properties of Diisopropyl(bromomethyl)boronate

Property Value Reference(s)

CAS Number 137297-49-5 [2][3][4]

Molecular Formula C₇H₁₆BBrO₂ [1][2][3]

Molecular Weight 222.92 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid
[1][5]

Boiling Point 138.7 °C at 760 mmHg [2][5]

Density ~1.156 - 1.2 g/cm³ [2][5]

Refractive Index 1.4230 - 1.43 [1][2][3]

Flash Point ~38 °C [2][4]

Storage Conditions
Refrigerate (0-10°C), store

under inert gas
[1][2][4]

Sensitivities Moisture and heat sensitive [4][5]
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While specific solubility data for diisopropyl(bromomethyl)boronate is scarce, general trends

can be inferred from studies on related boronic acids and their esters.

Effect of Esterification: The esterification of boronic acids, such as the formation of

diisopropyl esters, generally increases their solubility in organic solvents compared to the

parent acids.[6] Studies on phenylboronic acid and its pinacol ester, for instance, have

shown that the ester form has enhanced solubility in solvents like chloroform, acetone, and

ethers.[7]

Solvent Polarity: Boronic esters, behaving as typical organic compounds, are expected to

exhibit solubility patterns governed by the "like dissolves like" principle.[8] Their solubility is

generally higher in non-polar to moderately polar aprotic organic solvents.

Expected Solubility: Based on its structure, diisopropyl(bromomethyl)boronate is

anticipated to be soluble in common organic solvents such as ethers (e.g., diethyl ether,

THF), chlorinated hydrocarbons (e.g., dichloromethane, chloroform), and ketones (e.g.,

acetone).[7][8] It is expected to have lower solubility in highly polar protic solvents and non-

polar aliphatic hydrocarbons.

Given the lack of quantitative data, experimental determination is necessary for specific

applications.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of

diisopropyl(bromomethyl)boronate in an organic solvent, adapted from the dynamic

(synthetic) method.[6][7][8] This method involves preparing samples of known composition and

observing the temperature at which the solid phase completely dissolves upon slow heating.[8]

Materials and Apparatus
Solute: Diisopropyl(bromomethyl)boronate, purity >95%

Solvents: High-purity, anhydrous organic solvents of interest

Equipment:
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Analytical balance (precision ±0.1 mg)

Airtight glass vials or test tubes

Magnetic stirrer and micro-stir bars

Programmable controlled temperature bath (precision ±0.1 °C)

Calibrated thermometer or thermocouple (precision ±0.1 °C)

Luminance probe or turbidity sensor (visual observation can be used as an alternative)[6]

[7]

Experimental Workflow
The workflow for determining the solubility curve is depicted in the diagram below.
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Sample Preparation

1. Accurately weigh
solute and solvent

2. Combine in vial,
add stir bar, and seal

3. Place in bath and
begin slow, controlled heating

(e.g., 0.3 K/h)

Solubility Measurement

4. Continuously stir and
monitor for turbidity

5. Record temperature (T_sol)
at which solution becomes clear

6. Repeat steps 1-5 for
multiple concentrations

Data Analysis

7. Plot T_sol vs. mole fraction (x)
to generate solubility curve

Click to download full resolution via product page

Figure 1: Experimental workflow for dynamic solubility determination.
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Step-by-Step Procedure
Sample Preparation:

Using an analytical balance, accurately weigh a specific amount of

diisopropyl(bromomethyl)boronate into a glass vial.

Add a precise weight of the desired organic solvent to the vial to achieve a known mole

fraction.

Add a small magnetic stir bar and seal the vial tightly to prevent evaporation and moisture

ingress.[6]

Solubility Measurement:

Place the sealed vial into the temperature-controlled bath. Ensure the sample is rigorously

stirred.

Begin heating the sample at a slow, constant rate (e.g., 0.3 K/h) to maintain thermal

equilibrium.[8]

Monitor the solution's turbidity. The solubility temperature is the point at which the last solid

particles disappear, and the solution becomes completely clear.[7]

Record this temperature with high precision.

Data Analysis:

Repeat the procedure for several different mole fractions of the solute in the same solvent.

Plot the recorded solubility temperatures (T) against the corresponding mole fractions (x)

of diisopropyl(bromomethyl)boronate.

The resulting plot is the solubility curve, which provides the equilibrium solubility data

across a range of temperatures.

Role in Organic Synthesis
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Diisopropyl(bromomethyl)boronate is rarely the final product but rather a critical

intermediate. Its primary function is to serve as a precursor for more complex boronic esters

through nucleophilic substitution at the bromomethyl group. This functionalized intermediate

can then be used in various cross-coupling reactions, such as the Suzuki-Miyaura coupling, to

form new carbon-carbon bonds.

Diisopropyl
(bromomethyl)boronate

Functionalized Boronic Ester
(R-CH₂-B(OⁱPr)₂)

+ Nucleophile (Nu:)
- Br⁻ Complex Organic Molecules

(e.g., Pharmaceuticals, Agrochemicals)

Cross-Coupling Rxn
(e.g., Suzuki)

Click to download full resolution via product page

Figure 2: Synthetic utility of diisopropyl(bromomethyl)boronate.

Conclusion
While quantitative solubility data for diisopropyl(bromomethyl)boronate remains to be

published, its general behavior can be inferred from related boronic esters. It is expected to be

soluble in common aprotic organic solvents. For researchers requiring precise solubility values

for reaction design, process modeling, or formulation, the detailed dynamic protocol provided in

this guide offers a reliable method for generating this critical data. The continued use of this

versatile reagent in synthetic chemistry underscores the importance of systematically

characterizing its fundamental physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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